Cas no 160248-96-4 (Tris(pentafluorophenyl)-1,3,5-triazine)

Tris(pentafluorophenyl)-1,3,5-triazine structure
160248-96-4 structure
Product Name:Tris(pentafluorophenyl)-1,3,5-triazine
CAS No:160248-96-4
MF:C21F15N3
MW:579.220856666565
MDL:MFCD31704949
CID:1339719
PubChem ID:15184237
Update Time:2025-04-20

Tris(pentafluorophenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine, 2,4,6-tris(pentafluorophenyl)-
    • 2,4,6-tris(2,3,4,5,6-pentafluorophenyl)-1,3,5-triazine
    • 2,4,6-Tris(pentafluorophenyl)-1,3,5-triazine
    • tris(pentafluorophenyl)-1,3,5-triazine
    • MFCD31704949
    • CS-0103527
    • AKOS037651377
    • CS-16798
    • DTXSID20569765
    • SCHEMBL3952623
    • 1,3,5-Triazine, 2,4,6-tris(2,3,4,5,6-pentafluorophenyl)-
    • tris(2,3,4,5,6-pentafluorophenyl)-1,3,5-triazine
    • Tris(pentafluorophenyl)-1,3,5-triazine; 1,3,5-Triazine, 2,4,6-tris(2,3,4,5,6-pentafluorophenyl)-; 1,3,5-Triazine, 2,4,6-tris(pentafluorophenyl)- (9CI); 2,4,6-Tris(2,3,4,5,6-pentafluorophenyl)-1,3,5-triazine (ACI); 2,4,6-Tris(pentafluorophenyl)-1,3,5-triazine; 2,4,6-Tris(perfluorophenyl)-1,3,5-t
    • 160248-96-4
    • AB92869
    • C21F15N3
    • Q3597988
    • 2,4,6-tris(perfluorophenyl)-1,3,5-triazine
    • D76367
    • Tris(pentafluorophenyl)-1,3,5-triazine
    • MDL: MFCD31704949
    • Inchi: 1S/C21F15N3/c22-4-1(5(23)11(29)16(34)10(4)28)19-37-20(2-6(24)12(30)17(35)13(31)7(2)25)39-21(38-19)3-8(26)14(32)18(36)15(33)9(3)27
    • InChI Key: SIXHTOROHGVBMP-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C1N=C(C2C(=C(C(=C(C=2F)F)F)F)F)N=C(C2C(=C(C(=C(C=2F)F)F)F)F)N=1)F)F)F)F

Computed Properties

  • Exact Mass: 578.9853
  • Monoisotopic Mass: 578.9852694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 3
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67

Tris(pentafluorophenyl)-1,3,5-triazine Pricemore >>

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